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Compound of Interest

Compound Name: Benzyl 2-aminoacetate

CAS No.: 1738-68-7

Cat. No.: B555455

Get Quote

Understanding the inherent risks of a chemical is fundamental to handling it safely. While

comprehensive toxicological data for Benzyl 2-aminoacetate free base is not extensively

published, the data for its hydrochloride salt (CAS No. 2462-31-9) provides critical guidance.

The Globally Harmonized System (GHS) classifications for the hydrochloride salt indicate it is a

substance that demands respect.[3]

GHS Hazard Classifications (for Benzyl 2-aminoacetate hydrochloride):

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Furthermore, related compounds like Benzyl Acetate are classified as toxic and harmful to

aquatic life with long-lasting effects.[4] Therefore, it is imperative to prevent Benzyl 2-
aminoacetate from entering drains or surface waters.[5][6] The disposal protocol is therefore

designed to contain the chemical and its residues, neutralizing risks of irritation and

environmental contamination.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b555455?utm_src=pdf-interest
https://www.benchchem.com/product/b555455?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11701227
https://www.benchchem.com/product/b555455?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11701227
https://pubchem.ncbi.nlm.nih.gov/compound/11701227
https://pubchem.ncbi.nlm.nih.gov/compound/11701227
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b555455?utm_src=pdf-body
https://www.benchchem.com/product/b555455?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Z_Gly_Arg_Thiobenzyl_Ester_A_Step_by_Step_Guide.pdf
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Summary Table: Benzyl 2-aminoacetate Safety &
Disposal

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Immediate Safety & Handling Protocol
Before beginning any work that will generate Benzyl 2-aminoacetate waste, ensure the

following safety measures are in place. This proactive approach is the cornerstone of a self-

validating safety system.

Personal Protective Equipment (PPE): Always wear the appropriate PPE, including chemical

safety goggles, chemically resistant gloves (nitrile is a suitable option), and a standard

laboratory coat.[5]

Ventilation: Handle the compound, especially in its solid form, in a well-ventilated area. A

chemical fume hood is strongly recommended to avoid the creation and inhalation of dust or

aerosols.[9][12]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and unobstructed.[9]

Step-by-Step Disposal Procedure
The guiding principle for disposing of Benzyl 2-aminoacetate is containment and segregation.

Never mix chemical waste streams unless explicitly directed to do so by your institution's

Environmental Health & Safety (EHS) department.
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Step 1: Waste Identification and Segregation
Identify all materials that have come into contact with Benzyl 2-aminoacetate. This includes:

Unused or expired solid reagent.

Reaction residues and solutions containing the compound.

Contaminated consumables (e.g., pipette tips, weighing boats, filter paper).

Contaminated PPE (e.g., used gloves).

Rinsate from cleaning contaminated glassware.

Step 2: Container Preparation
Select a designated hazardous waste container that is clean, dry, and made of a compatible

material such as glass or high-density polyethylene.[5] The container must have a secure, tight-

fitting lid to prevent spills and the escape of vapors.

Step 3: Waste Collection
Solid Waste: Carefully transfer solid Benzyl 2-aminoacetate and contaminated dry materials

into the waste container. Minimize the creation of dust during transfer.[12]

Liquid Waste: For solutions containing Benzyl 2-aminoacetate, use a funnel to carefully

pour the liquid into the designated liquid hazardous waste container.

Glassware Rinsate: Rinse contaminated glassware with a small amount of an appropriate

solvent (e.g., acetone, ethanol). The first rinsate is considered hazardous and must be

collected in the waste container. Subsequent rinses can typically be managed as non-

hazardous, but follow your institutional guidelines.

Step 4: Labeling
Proper labeling is a critical, non-negotiable step. Affix a hazardous waste label to the container

and fill it out completely and legibly. The label must include:

The words "Hazardous Waste."[5]
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The full chemical name: "Benzyl 2-aminoacetate" or "Glycine benzyl ester."[5]

An accurate estimation of the contents and concentration.

The date accumulation started.

Step 5: Temporary Storage
Store the sealed and labeled waste container in a designated satellite accumulation area. This

area should be a well-ventilated, secondary containment bin away from incompatible chemicals

like strong acids, bases, and oxidizing agents.[5]

Step 6: Final Disposal
Arrange for the pickup of the hazardous waste container through your institution's EHS office or

a licensed chemical waste disposal contractor.[9] They are equipped to transport and dispose

of the material in compliance with all local, state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Benzyl
2-aminoacetate waste.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Benzyl 2-aminoacetate waste.
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Emergency Procedures: Spill & Exposure Response
Accidents can happen, but preparation mitigates their impact.

Small Spills: For small spills of solid material, avoid creating dust. Gently sweep up the

material and place it into the labeled hazardous waste container.[9][12] For small liquid spills,

absorb with an inert material (e.g., vermiculite, sand), then collect the absorbent material into

the waste container.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

thoroughly with plenty of soap and water for at least 15 minutes.[9] If irritation occurs or

persists, seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[9] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, provide oxygen. Seek medical attention.[9]

By adhering to this comprehensive guide, you contribute to a culture of safety, ensuring that the

valuable work conducted in the lab does not come at the cost of personal or environmental

health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555455#benzyl-2-aminoacetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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